Cas no 2580231-17-8 (Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate)

• Product Name: Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
• CAS No: 2580231-17-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5861133
• PubChem ID: 165894492
• Update Time: 2025-10-28

Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
• EN300-27732994
• 2580231-17-8
• Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate

• Inchi： 1S/C11H16N2O3/c1-2-15-10(14)4-3-9-7-13-11(16-9)8-5-12-6-8/h7-8,12H,2-6H2,1H3
• InChI Key： WQPSJSOISUGCGI-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1CNC1)CCC(=O)OCC

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Additional information on Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate

Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate (CAS No. 2580231-17-8): An Overview

Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate (CAS No. 2580231-17-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

Chemical Properties: Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate is a small molecule with a molecular formula of C₁₄H₁₉N₃O₃. Its molecular weight is approximately 277.31 g/mol. The compound features a central oxazole ring linked to an azetidine moiety through a propyl chain, with an ethyl ester group attached to the terminal carbon. This structure imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various chemical and biological studies.

Synthesis: The synthesis of Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate can be achieved through several routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 3-(bromomethyl)oxazole with azetidine to form the azetidinyl oxazole intermediate, followed by alkylation with ethyl acrylate. Recent advancements in catalytic methods have further optimized this process, improving both the efficiency and scalability of the synthesis.

Biological Activities: Extensive studies have been conducted to evaluate the biological activities of Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission, immune responses, and sensory perception. Research has shown that Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate can selectively bind to specific GPCRs, potentially modulating their activity and signaling pathways.

In addition to its GPCR modulation properties, Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that Ethyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate may have therapeutic potential in treating inflammatory diseases.

Clinical Applications: The potential clinical applications of Ethyl 3-[2-(azetidin-3-y l)-1,3 -oxa zol -5-y l]pr op ano ate strong > are currently being explored through preclinical and early-stage clinical trials. Preliminary results from these studies indicate that the compound may be effective in managing conditions such as chronic pain and neurodegenerative disorders. For instance, animal models have shown that Ethyl 3-[2-(azetidin - yl ) -1 , - ox az ol - y l ] pr op ano ate strong > can reduce pain hypersensitivity and improve cognitive function in mice with Alzheimer's disease. p > < p > Despite these promising findings , further research is needed to fully understand the safety profile and long-term efficacy of < strong > Eth y l - [ ( az et id in - y l ) - ox az ol - y l ] pr op ano ate strong > . Ongoing clinical trials aim to address these questions and provide more comprehensive data on its therapeutic potential . p > < p > < strong > Recent Research Developments : strong > The field of medicinal chemistry is rapidly evolving , and recent studies have shed new light on the mechanisms underlying the biological activities of < strong > Eth y l - [ ( az et id in - y l ) - ox az ol - y l ] pr op ano ate strong > . For example , a study published in the Journal of Medicinal Chemistry reported that the compound can selectively target a specific subtype of GPCR , which is overexpressed in certain types of cancer cells . This discovery opens up new possibilities for developing targeted therapies for cancer treatment . p > < p > Another notable development is the use of computational methods to predict the binding affinity and selectivity of < strong > Eth y l - [ ( az et id in - y l ) - ox az ol - y l ] pr op ano ate strong > for various receptors . These computational models have helped researchers identify key structural features that contribute to its biological activity , guiding the design of more potent analogs . p > < p > In conclusion , < strong > Eth y l - [ ( az et id in - y l ) - ox az ol - y l ] pr op ano ate strong > ( CAS No . 2580231 - 17 - 8 ) represents an exciting area of research with potential applications in multiple therapeutic areas . Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation . As research continues to advance , it is likely that new insights into its mechanisms and therapeutic potential will emerge , paving the way for innovative treatments in medicine . p > article > response >